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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis route for strontium bromide monohydrate
(SrBr₂·H₂O) from strontium bromide hexahydrate (SrBr₂·6H₂O). This process is of significant

interest for various applications, including pharmaceuticals and materials science, where

precise control over hydration state is critical. This document provides a comprehensive

overview of the underlying principles, detailed experimental protocols, and relevant

characterization data.

Introduction
Strontium bromide is a salt with the chemical formula SrBr₂. It readily forms hydrates, with the

hexahydrate (SrBr₂·6H₂O) being a common commercially available form. For many advanced

applications, the monohydrate (SrBr₂·H₂O) is the desired compound due to its specific physical

and chemical properties. The synthesis of the monohydrate from the hexahydrate is achieved

through a controlled thermal dehydration process. This guide outlines the methodology for this

conversion, emphasizing procedural details and data presentation for reproducibility.

Physicochemical Properties
A clear understanding of the properties of both the starting material and the target compound is

essential for successful synthesis and characterization.
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Property
Strontium Bromide
Hexahydrate

Strontium Bromide
Monohydrate

Strontium Bromide
(Anhydrous)

Chemical Formula SrBr₂·6H₂O SrBr₂·H₂O SrBr₂

Molar Mass 355.53 g/mol [1] 265.44 g/mol 247.43 g/mol [1]

Appearance
White crystalline

powder[1]
White crystalline solid

Colorless, transparent

crystals[2]

Density 2.386 g/cm³[1] Not readily available 4.216 g/cm³[1]

CAS Number 7789-53-9[3] 14519-13-2[4] 10476-81-0

Solubility
Soluble in water and

alcohol[2]
Soluble in water

Soluble in water and

alcohol[2]

Synthesis Route: Thermal Dehydration
The conversion of strontium bromide hexahydrate to its monohydrate is a solid-state

dehydration reaction. This process involves the removal of five water molecules of

crystallization by heating.[1]

Reaction:

SrBr₂·6H₂O(s) + Heat → SrBr₂·H₂O(s) + 5H₂O(g)

The reaction is typically carried out in a controlled temperature environment, such as a

laboratory oven or furnace. The temperature must be carefully controlled to prevent the

formation of the anhydrous form, which occurs at higher temperatures.[1] Research indicates

that the hexahydrate decomposes to the monohydrate at temperatures around 60-70°C.[3][5]

Further heating to 180°C will result in the anhydrous form.[1][6]

Caption: Thermal dehydration pathway of Strontium Bromide Hydrates.

Experimental Protocol
This section provides a detailed, step-by-step procedure for the laboratory-scale synthesis of

strontium bromide monohydrate.
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Materials:

Strontium bromide hexahydrate (SrBr₂·6H₂O)

Drying oven or furnace with temperature control

Shallow, heat-resistant glass or ceramic dish (e.g., evaporating dish)

Spatula

Analytical balance

Desiccator

Procedure:

Sample Preparation: Weigh a clean, dry evaporating dish. Record the mass.

Add a known mass of strontium bromide hexahydrate to the evaporating dish. Spread the

solid in a thin, even layer to maximize the surface area exposed to heat.

Dehydration: Place the evaporating dish containing the strontium bromide hexahydrate into a

preheated oven or furnace set to a temperature between 60°C and 70°C.

Monitoring the Reaction: Heat the sample for several hours. The progress of the dehydration

can be monitored by periodically removing the dish from the oven (placing it in a desiccator

to cool to room temperature to prevent moisture reabsorption) and weighing it. The mass will

decrease as water is driven off.

Completion: The reaction is complete when the mass of the sample becomes constant,

indicating that all five water molecules have been removed to form the monohydrate. The

theoretical mass loss can be calculated to confirm the conversion.

Storage: Once the dehydration is complete, cool the strontium bromide monohydrate in a

desiccator to prevent rehydration from atmospheric moisture. Store the final product in a

tightly sealed container in a dry environment.

Caption: Experimental workflow for the synthesis of SrBr₂·H₂O.
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Data Presentation and Characterization
Quantitative data is crucial for verifying the successful synthesis of strontium bromide
monohydrate.

Table 2: Theoretical Mass Loss Calculation

Compound
Molar Mass (
g/mol )

Moles of Water
Lost per Mole
of SrBr₂·6H₂O

Mass of Water
Lost per Mole
of SrBr₂·6H₂O
(g)

Theoretical
Mass Loss (%)

SrBr₂·6H₂O 355.53 5 90.08 25.34%

Characterization:

To confirm the identity and purity of the synthesized strontium bromide monohydrate, the

following analytical techniques are recommended:

Thermogravimetric Analysis (TGA): TGA can be used to precisely determine the water

content and the dehydration temperatures. The TGA curve of the hexahydrate would show a

distinct mass loss step corresponding to the removal of five water molecules in the 60-100°C

range.

X-Ray Diffraction (XRD): XRD analysis can confirm the crystal structure of the resulting

monohydrate and ensure that it is free from the hexahydrate or anhydrous forms.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to observe changes in the

vibrational modes of the water molecules, distinguishing between the hexahydrate and

monohydrate forms.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

Handle strontium bromide in a well-ventilated area.
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Avoid inhalation of the powder.

Refer to the Safety Data Sheet (SDS) for strontium bromide for detailed safety information.

Conclusion
The synthesis of strontium bromide monohydrate from its hexahydrate is a straightforward

and reproducible process based on controlled thermal dehydration. By following the detailed

protocol and utilizing appropriate characterization techniques, researchers can reliably produce

high-purity strontium bromide monohydrate for a variety of scientific and developmental

applications. Careful control of temperature and monitoring of mass loss are key to achieving

the desired product while avoiding the formation of the anhydrous salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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